Cas no 71809-74-0 (Spiro[1h-2-benzofuran-3,3'-1h-isochromene]-4'-one)

• Product name: Spiro[1h-2-benzofuran-3,3'-1h-isochromene]-4'-one
• CAS No: 71809-74-0
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 882515
• PubChem ID: 276490

Spiro[1h-2-benzofuran-3,3'-1h-isochromene]-4'-one Chemical and Physical Properties

Names and Identifiers

• Spiro[1h-2-benzofuran-3,3'-1h-isochromene]-4'-one
• 3h-spiro[2-benzofuran-1,3'-isochromen]-4'(1'h)-one
• AC1L5JY3
• AC1Q6OM4
• AG-J-71236
• AR-1F3421
• CTK5D5096
• MolPort-003-812-945
• NSC124478
• Oprea1_629852
• NSC-124478
• DTXSID90298595
• 71809-74-0

• Inchi： InChI=1S/C16H12O3/c17-15-13-7-3-1-5-11(13)9-18-16(15)14-8-4-2-6-12(14)10-19-16/h1-8H,9-10H2
• InChI Key： QNUWEDPRKLAVCT-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC=C2C(=O)C3(O1)C4=CC=CC=C4CO3

Computed Properties

• Exact Mass: 252.07866
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 35.53
• LogP: 2.78270